Cas no 1040651-75-9 (N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040651-75-9
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 5383987
• Update Time: 2025-10-22

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C23H20N4O3S/c1-2-15-3-5-16(6-4-15)18-12-19-23(24-9-10-27(19)26-18)31-13-22(28)25-17-7-8-20-21(11-17)30-14-29-20/h3-12H,2,13-14H2,1H3,(H,25,28)
• InChI Key： OHVPXOHZBUELGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(CC)C=C3)C=C12

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040651-75-9)

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, also known by its CAS registry number CAS No. 1040651-75-9, is a complex organic compound with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing chemical properties and promising prospects in drug discovery and materials science.

The molecular structure of this compound is characterized by a benzodioxole ring system (benzodioxole moiety) fused with a pyrazolo-pyrazine heterocycle (pyrazolo[1,5-a]pyrazine ring system). The presence of an ethylphenyl group (ethylphenyl substituent) and a sulfanyl acetamide group (sulfanyl acetamide moiety) further enhances its structural complexity and functional diversity. These features make it an interesting candidate for exploring its role in biological systems and advanced materials.

In recent studies, researchers have focused on the synthesis and characterization of this compound using cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. The synthesis involves multi-step processes, including the formation of the benzodioxole ring through oxidative coupling and the subsequent incorporation of the pyrazolo-pyrazine system via cyclization reactions. The optimization of these steps has been critical in achieving high yields and purity levels.

The electronic properties of this compound have been extensively studied using computational chemistry methods. The presence of conjugated aromatic systems and heteroatoms within the molecule contributes to its unique electronic characteristics, making it a potential candidate for applications in organic electronics. Recent research highlights its ability to act as an electron transport material in organic photovoltaic devices, where it exhibits efficient charge transfer properties.

Beyond its electronic applications, this compound has shown promise in the field of medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties due to its ability to modulate key cellular pathways. For instance, experiments involving human fibroblast cells have demonstrated its potential to reduce oxidative stress markers, indicating a possible role in treating conditions associated with chronic inflammation.

In terms of synthesis scalability, chemists have explored various strategies to enhance the production efficiency of this compound. Green chemistry approaches, such as the use of biodegradable solvents and catalysts, have been implemented to minimize environmental impact. These advancements not only improve the sustainability of the synthesis process but also align with current industry trends toward eco-friendly manufacturing practices.

The structural versatility of N-(benzodioxol)...acetamide allows for further functionalization to tailor its properties for specific applications. For example, substituent modifications on the pyrazolo-pyrazine ring can alter its electronic behavior, enabling fine-tuning for desired functionalities in drug delivery systems or advanced materials.

In conclusion, N-(benzodioxol)...acetamide (CAS No. 1040651-75-9) represents a fascinating example of how complex organic molecules can bridge multiple disciplines. Its intricate structure, coupled with emerging research findings, positions it as a valuable asset in both academic research and industrial applications.